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Compound of Interest

2-(Bromomethyl)-1,3,5-
Compound Name:
trimethylbenzene

Cat. No.: B1267529

A Technical Guide to 2-(Bromomethyl)-1,3,5-
trimethylbenzene

Introduction

2-(Bromomethyl)-1,3,5-trimethylbenzene, also known as 2,4,6-trimethylbenzyl bromide or
bromodurene, is an aromatic organic compound with the chemical formula C1oH13Br.[1][2] Its
structure features a benzene ring substituted with three methyl groups (a mesitylene core) and
a bromomethyl group. This compound serves as a valuable reagent and building block in
organic synthesis, primarily utilized for the introduction of the sterically hindered 2,4,6-
trimethylbenzyl group into various molecular frameworks. This guide provides a comprehensive
overview of its physical and chemical properties, synthesis protocols, and key applications for
researchers and professionals in chemical and drug development.

Physical and Chemical Properties

2-(Bromomethyl)-1,3,5-trimethylbenzene is a white to off-white solid at room temperature.[1]
It is characterized by its insolubility in water and should be stored under an inert atmosphere at
refrigerated temperatures (2-8°C) to ensure stability.[1][2]

Table 1: Physical Properties of 2-(Bromomethyl)-1,3,5-
trimethylbenzene
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Property Value Reference
CAS Number 4761-00-6 [1112]
Molecular Formula CioH13Br [1]12]
Molecular Weight 213.11 g/mol [1]
Appearance White to off-white solid [1]

Melting Point 50-51 °C [1]

Boiling Point 99-102 °C (at 2 Torr) [1]

Density 1.270 + 0.06 g/cm3 (Predicted) [1]

Water Solubility

Insoluble (8.3 x 103 g/L at 25
OC)

[2]

Storage

Store under inert gas at 2-8°C

[1]

Chemical Reactivity and Stability

The key to the reactivity of 2-(Bromomethyl)-1,3,5-trimethylbenzene lies in the bromomethyl

group. As a benzylic bromide, it is an effective electrophile and alkylating agent in nucleophilic

substitution reactions.

e Reactivity: It is a useful reactant for a variety of organic reactions and synthetic procedures.

[1] The compound readily reacts with nucleophiles to introduce the 2,4,6-trimethylbenzyl

moiety.

e Incompatible Materials: It is incompatible with strong oxidizing agents.[3]

» Hazardous Decomposition: When heated to decomposition or during combustion, it may

release toxic fumes of carbon oxides and hydrogen bromide gas.[4]

Spectroscopic Data

While detailed spectral data must be confirmed by direct analysis, the purity of 2-

(Bromomethyl)-1,3,5-trimethylbenzene is typically verified using Nuclear Magnetic

Resonance (NMR) spectroscopy. Both *H NMR and *3C NMR are used to confirm the structural
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integrity of the synthesized product.[1] For mass spectrometry, infrared, and other spectral
data, researchers should consult dedicated databases like the NIST Chemistry WebBook for
related compounds, keeping in mind that isomers such as 2-bromo-1,3,5-trimethylbenzene will
have different spectral properties.[5][6][7]

Experimental Protocols
Synthesis from 2,4,6-trimethylbenzyl alcohol

A common method for preparing 2-(Bromomethyl)-1,3,5-trimethylbenzene involves the
bromination of the corresponding alcohol, 2,4,6-trimethylbenzyl alcohol.[1]

Materials:

2,4,6-trimethylbenzyl alcohol

o Methylene chloride (CH2Cl2)

e Oxalyl bromide or oxalyl chloride

e Round bottom flask

o Magnetic stirrer

» Reflux condenser

e Thin Layer Chromatography (TLC) apparatus for reaction monitoring

Procedure:

Add 2,4,6-trimethylbenzyl alcohol (0.6 g, 0.6 mmol) and methylene chloride (5 mL) to a
round bottom flask.[1]

e Stir the mixture for 10 minutes at room temperature.[1]
» Slowly add oxalyl bromide or oxalyl chloride (0.6 mmol) to the flask.[1]

» Continue stirring the reaction mixture at room temperature until the evolution of gas has
substantially stopped.[1]
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e The reaction progress should be monitored by TLC.[1]
e Upon completion, cool the mixture to room temperature and filter it.[1]
e Wash the collected solid with dichloromethane (3 x 10 mL).[1]

o Combine the filtrate and washings, then concentrate the solution under reduced pressure to
yield the crude product.[1]

e The purity of the resulting 2-(Bromomethyl)-1,3,5-trimethylbenzene should be confirmed
by tH NMR and 13C NMR spectral analysis.[1]

Synthesis Workflow of 2-(Bromomethyl)-1,3,5-trimethylbenzene
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Synthesis of 2-(Bromomethyl)-1,3,5-trimethylbenzene.

Applications in Organic Synthesis

The primary application of 2-(Bromomethyl)-1,3,5-trimethylbenzene is as an alkylating agent.
The presence of three methyl groups on the benzene ring provides significant steric hindrance,
which can be exploited to control selectivity in synthesis or to confer specific properties (like
increased solubility in organic solvents or protection against further reaction) to the target
molecule. It is a key intermediate for creating more complex molecules in medicinal chemistry
and materials science.
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General Reactivity Profile

2-(Bromomethyl)-1,3,5-trimethylbenzene Nucleophile
(Electrophile) (e.g., R-O7, R-NH2, CN")

Substituted Product
(Nucleophile + 2,4,6-trimethylbenzyl group)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1267529#physical-and-chemical-properties-of-2-
bromomethyl-1-3-5-trimethylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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